Cas no 1225331-86-1 (3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride)

• Product Name: 3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride
• CAS No: 1225331-86-1
• MF: C₉H₁₅Cl₃N₂
• MW: 257.587799310684
• CID: 4688860
• PubChem ID: 52983627
• Update Time: 2025-05-25

3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-[(dimethylamino)methyl]aniline dihydrochloride
• 3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride

• Inchi： 1S/C9H13ClN2.2ClH/c1-12(2)6-7-3-4-8(11)5-9(7)10;;/h3-5H,6,11H2,1-2H3;2*1H
• InChI Key： SAESHUUZRHAAIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN(C)C)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 139
• Topological Polar Surface Area: 29.3

3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride

Comprehensive Overview of 3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride (CAS No. 1225331-86-1)

3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride (CAS No. 1225331-86-1) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a chloro substituent and a dimethylamino functional group, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industries often search for high-purity 3-Chloro-4-(dimethylamino)methylaniline or its dihydrochloride salt to ensure consistent results in experimental applications.

The compound’s significance has grown alongside advancements in drug discovery and catalysis, particularly in the development of kinase inhibitors and ligand design. Recent trends highlight its role in targeted cancer therapies, where precision in molecular interactions is critical. Users frequently inquire about its solubility, stability under various conditions, and compatibility with coupling reagents, reflecting the demand for detailed technical data. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a topic of high interest in peer-reviewed literature.

From an industrial perspective, CAS 1225331-86-1 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in flow chemistry and microwave-assisted reactions have optimized its production, reducing waste and energy consumption. These advancements align with global efforts to minimize environmental impact, a recurring theme in academic and corporate research agendas. Questions about scalability and cost-effective synthesis routes dominate forums and patent analyses, underscoring its economic relevance.

In material science, the compound’s electron-donating properties and aromatic backbone make it a candidate for designing conductive polymers and photoactive materials. Researchers exploring organic electronics or sensor technologies frequently investigate its derivatives. The rise of AI-driven molecular modeling has further accelerated interest, with computational studies predicting novel applications for 3-Chloro-4-(dimethylamino)methylaniline-based compounds.

Regulatory and safety profiles are another focal point. While not classified as hazardous under standard guidelines, proper handling protocols for dihydrochloride salts are emphasized in safety data sheets (SDS). Queries about storage conditions (e.g., desiccated, cool environments) and compatibility with other reagents are prevalent among laboratory professionals. This aligns with broader industry priorities around lab safety and risk mitigation.

To conclude, 3-Chloro-4-(dimethylamino)methylaniline Dihydrochloride (CAS No. 1225331-86-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across disciplines—from medicinal chemistry to advanced materials—ensures its continued relevance. Future research may uncover even broader applications, particularly as automation and machine learning refine synthetic pathways and functional predictions.